Cas no 401812-99-5 (2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine)

• Product Name: 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine
• CAS No: 401812-99-5
• MF: C₂₄H₄₃N₅O₅Si₂
• MW: 537.799727678299
• CID: 3166042
• PubChem ID: 135508524
• Update Time: 2025-07-22

2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine Chemical and Physical Properties

Names and Identifiers

• 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine
• 9-[(4aR,6R,7R,7aR)-2,2-ditert-butyl-7-[tert-butyl(dimethyl)silyl]oxy-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxasilin-6-yl]-2-amino-1H-purin-6-one
• SS-4822
• 2-Amino-9-((4aR,6R,7R,7aR)-2,2-di-tert-butyl-7-((tert-butyldimethylsilyl)oxy)tetrahydro-4H-furo[3,2-d][1,3,2]dioxasilin-6-yl)-1H-purin-6(9H)-one
• AKOS024255740
• 401812-99-5
• 807-258-0

• MDL： MFCD28098249
• Inchi： 1S/C24H43N5O5Si2/c1-22(2,3)35(10,11)33-17-16-14(12-31-36(34-16,23(4,5)6)24(7,8)9)32-20(17)29-13-26-15-18(29)27-21(25)28-19(15)30/h13-14,16-17,20H,12H2,1-11H3,(H3,25,27,28,30)/t14-,16-,17-,20-/m1/s1
• InChI Key： ZASBWDKOEOJQMT-WVSUBDOOSA-N
• SMILES： [Si]1(C(C)(C)C)(C(C)(C)C)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(N)=NC3=4)=O)O2)O[Si](C)(C)C(C)(C)C)O1

Computed Properties

• Exact Mass: 537.28027256Da
• Monoisotopic Mass: 537.28027256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.5E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine

Introduction to 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine (CAS No. 401812-99-5)

2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine, with the CAS number 401812-99-5, is a specialized chemical compound that has garnered significant attention in the field of nucleoside chemistry and pharmaceutical research. This derivative of guanosine is distinguished by its unique protective groups, which enhance its stability and reactivity, making it a valuable tool in synthetic biology and drug development.

The structure of 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine features two key modifications: a tert-butyldimethylsilyl (TBS) group at the 2' position and a di-tert-butylsilylene (DTS) bridge between the 3' and 5' positions. These protective groups are strategically employed to prevent unwanted degradation during chemical reactions, thereby facilitating precise modifications at other functional sites within the nucleoside backbone.

In recent years, the demand for highly stable nucleoside analogs has surged due to their applications in antisense oligonucleotides (ASOs), RNA interference (RNAi), and gene editing technologies. The TBS group at the 2' position effectively masks the hydroxyl functionality, preventing hydrolysis and enhancing resistance to enzymatic degradation. Meanwhile, the DTS bridge introduces rigidity to the sugar moiety, improving solubility and compatibility in organic solvents, which is crucial for pharmaceutical formulations.

Recent studies have highlighted the utility of 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine in the synthesis of modified nucleosides for therapeutic applications. For instance, researchers have utilized this compound to develop novel antisense agents targeting viral RNA, demonstrating its potential in combating infectious diseases. The stability provided by the protective groups allows for prolonged circulation in biological systems, increasing the efficacy of drug delivery.

The pharmaceutical industry has also explored 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine as a precursor in the synthesis of small interfering RNAs (siRNAs). siRNAs are pivotal in gene silencing therapies, where precise modification of nucleoside structures is essential for optimal performance. The compound's robust chemical profile ensures minimal side reactions during siRNA production, leading to higher yields and improved therapeutic outcomes.

Advances in computational chemistry have further enhanced the understanding of how modifications like those in 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine influence biological activity. Molecular modeling studies suggest that the DTS bridge can fine-tune interactions with target molecules, potentially improving binding affinity and selectivity. This insight has opened new avenues for designing next-generation nucleoside-based drugs with enhanced pharmacological properties.

The synthesis of 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine involves multi-step organic reactions requiring precise control over reaction conditions. The use of high-purity reagents and advanced catalytic systems is critical to achieving optimal yields and minimizing impurities. Industrial-scale production often employs continuous flow chemistry techniques to enhance efficiency and scalability, ensuring consistent quality for research and therapeutic applications.

In conclusion, 2'-O-(tert-Butyldimethylsilyl)-3',5'-O-(di-tert-butylsilanediyl)guanosine represents a significant advancement in nucleoside chemistry. Its unique structural features make it an indispensable tool for researchers developing innovative therapeutics targeting RNA-based diseases. As scientific understanding evolves, further applications of this compound are expected to emerge, reinforcing its importance in modern pharmaceutical research.